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Compound of Interest

Compound Name: SHELLSOL

Cat. No.: B1174059

A Comparative Performance Analysis of
SHELLSOL Hydrocarbon Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of SHELLSOL hydrocarbon solvents against
other alternatives in the market, focusing on key performance indicators relevant to research,
scientific, and pharmaceutical applications. The information presented is supported by publicly
available data sheets and standardized experimental protocols to ensure accuracy and
reproducibility.

Executive Summary

SHELLSOL, a prominent brand of hydrocarbon solvents, offers a range of products tailored for
various industrial and research applications. This guide will focus on the performance
characteristics of SHELLSOL T, a synthetic isoparaffinic hydrocarbon solvent, and compare it
with other similar solvents. The evaluation will cover key physical and chemical properties that
are critical for applications in drug development, such as extraction, purification, and as a
reaction medium.

The selection of an appropriate solvent is a critical step in many pharmaceutical and research
processes.[1] Factors such as purity, solvency, evaporation rate, and safety are paramount to
ensure the efficacy, safety, and regulatory compliance of the final product.[1] This guide aims to
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provide the necessary data to make an informed decision when selecting a hydrocarbon

solvent for your specific needs.

Performance Data: SHELLSOL T vs. Alternatives

The following tables summarize the key physical properties of SHELLSOL T and comparable

hydrocarbon solvents from other manufacturers. The data is compiled from publicly available

product datasheets.

Table 1: Physical Properties of Aliphatic Hydrocarbon Solvents

Total Solane

ExxonMobil 200-260
Property SHELLSOL T . Test Method
Isopar G (Typical
Values)
Density @ 15°C ASTM D4052[3]
0.761 0.744 - 0.755[2] 0.780 - 0.810
(kalL) [4][5][6]
Boiling Range ASTM D86[7][8]
. 189 - 215 153 - 180[2] 190 - 260
4 [91[10][11]
. ASTM D93[12]
Flash Point (°C) 61 40[2] >61
[13][14][15][16]
Kinematic
, . ASTM D445[17]
Viscosity @ 25°C 1.9 ~1.5 (Calculated) 2.0-4.0
[18][19][20][21]
(mm2/s)
Aromatic Content ASTM D1319[22]
100 <100 <20
(mglkg) [23][24][25][26]
Relative
, ASTM D3539[21]
Evaporation Rate  0.08 ~0.1 <0.1

(n-BuAc=1)

[27][28][29]

Note: Data for Total Solane 200-260 is based on typical values for their broader Solane range

as a specific datasheet was not available.
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Experimental Protocols

The following are summaries of the standard test methods used to determine the physical
properties listed in the comparison table.

1. Density (ASTM D4052): This method covers the determination of density, relative density,
and API gravity of petroleum distillates and viscous oils. A small volume of the liquid sample is
introduced into an oscillating U-tube, and the change in the oscillating frequency is used to
determine the density.[3][30][4][5][6]

2. Distillation/Boiling Range (ASTM D86): This test method determines the boiling range
characteristics of petroleum products. A sample is distilled under atmospheric pressure, and the
temperatures at which various percentages of the sample evaporate are recorded.[7][8][9][10]
[11]

3. Flash Point (ASTM D93): This test method determines the flash point of petroleum products
in a closed cup tester. The sample is heated at a controlled rate, and an ignition source is
periodically applied to the vapor space until a flash is observed.[12][13][14][15][16]

4. Kinematic Viscosity (ASTM D445): This method specifies a procedure for determining the
kinematic viscosity of liquid petroleum products by measuring the time for a volume of liquid to
flow under gravity through a calibrated glass capillary viscometer.[17][18][19][20][21]

5. Aromatic Content (ASTM D1319): This test method covers the determination of hydrocarbon
types (aromatics, olefins, and saturates) in liquid petroleum products by fluorescent indicator
adsorption. The sample is introduced into a glass adsorption column packed with silica gel
containing a fluorescent dye.[22][23][24][25][26]

6. Evaporation Rate (ASTM D3539): This test method determines the rate of evaporation of
volatile liquids using a Shell thin-film evaporometer. A known volume of the solvent is spread on
a filter paper, and the time required for a certain percentage of the solvent to evaporate is
measured.[21][31][27][28][29]

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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